Cas no 2228326-25-6 (3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol
• CAS No: 2228326-25-6
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 6378961
• PubChem ID: 165695105
• Update Time: 2025-09-28

3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol
• EN300-1736293
• 2228326-25-6

• Inchi： 1S/C12H19NOS/c1-12(7-13,8-14)11-6-9-4-2-3-5-10(9)15-11/h6,14H,2-5,7-8,13H2,1H3
• InChI Key： GEGWUFGJFBCLMW-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1C(C)(CO)CN

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol

Introduction to 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol (CAS No: 2228326-25-6)

3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound, identified by its CAS number 2228326-25-6, belongs to the class of heterocyclic compounds featuring a benzothiophene core. The presence of multiple functional groups, including an amino group, a methyl group, and a tetrahydrobenzothiophenyl moiety, makes it a promising candidate for further investigation in drug discovery and development.

The benzothiophene scaffold is well-documented for its role in various biologically active molecules. It is commonly found in natural products and synthetic drugs, exhibiting a wide range of pharmacological properties. The specific substitution pattern in 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol contributes to its distinct chemical and biological characteristics. The tetrahydrobenzothiophenyl ring introduces additional conformational flexibility, which can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that the amino group and the methyl group in this molecule may play crucial roles in modulating its affinity for specific enzymes or receptors. The tetrahydrobenzothiophenyl moiety could provide steric hindrance or hydrophobic interactions, further fine-tuning its pharmacological profile.

In the context of drug discovery, the synthesis of derivatives of 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol has been explored to optimize its pharmacokinetic properties. Modifications such as halogenation or alkylation can enhance metabolic stability or improve solubility. Additionally, the introduction of fluorine atoms at strategic positions has been shown to increase binding affinity in several drug candidates.

The compound's potential biological activity has been investigated in various disease models. Preliminary studies indicate that it may exhibit inhibitory effects on certain kinases or transcription factors involved in cancer progression. The tetrahydrobenzothiophenyl ring, in particular, has been associated with anti-inflammatory and analgesic properties in some derivatives. Further research is warranted to elucidate its exact mechanism of action and therapeutic potential.

The synthesis of 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility.

Quality control and analytical methods are essential for ensuring the consistency of this compound in pharmaceutical applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques for characterization. These methods allow researchers to confirm the identity and purity of the compound before it proceeds to preclinical testing.

The growing interest in heterocyclic compounds like 3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yll)propanol underscores their importance in modern drug discovery. Collaborative efforts between chemists and biologists are crucial for translating these findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like this one hold promise for addressing unmet medical needs.

In conclusion,3-amino--methyl--(4--5--6--7--tetrahydro--l--benzothiophen--ytl)--propan--l--ol (CAS No: 2228326--25--6) represents a fascinating subject of study with significant implications for pharmaceutical research. Its unique structure and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its properties and applications will likely yield further insights into its role in medicine.